Pseudoephedrine

• CAS No.: 90-82-4
• Product Name: Pseudoephedrine
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: (1S,2S)-2-(methylamino)-1-phenylpropan-1-ol
• Standard InChI: InChI=1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3/t8-,10+/m0/s1
• Standard InChIKey: KWGRBVOPPLSCSI-WCBMZHEXSA-N
• Isomeric SMILES: C[C@@H]([C@H](C1=CC=CC=C1)O)NC
• SMILES: CC(C(C1=CC=CC=C1)O)NC
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)NC
• Appearance: Solid powder
• Colorform: Crystals from ethe
• Melting Point: 119 °C; 90.5 °C; 118-118.7 °C; 119°C
• Physical Description: Solid
• Description: Pseudoephedrine is a phenethylamine and a diastereomer of ephedrine with sympathomimetic property. Pseudoephedrine displaces norepinephrine from storage vesicles in presynaptic neurones, thereby releasing norepinephrine into the neuronal synapses where it stimulates primarily alpha-adrenergic receptors. It also has weak direct agonist activity at alpha- and beta- adrenergic receptors. Receptor stimulation results in vasoconstriction and decreases nasal and sinus congestion.; Pseudoephedrine, also known as D-psi-ephedrine or trans-ephedrine, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. Pseudoephedrine is a drug which is used for the treatment of nasal congestion, sinus congestion, eustachian tube congestion, and vasomotor rhinitis, and as an adjunct to other agents in the optimum treatment of allergic rhinitis, croup, sinusitis, otitis media, and tracheobronchitis. also used as first-line therapy of priapism. Pseudoephedrine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Pseudoephedrine has been primarily detected in blood. Pseudoephedrine is a potentially toxic compound.; Pseudoephedrine is a member of the class of the class of phenylethanolamines that is (1S)-2-(methylamino)-1-phenylethan-1-ol in which the pro-S hydrogen at position 2 is replaced by a methyl group. It has a role as a sympathomimetic agent, an anti-asthmatic drug, a bronchodilator agent, a vasoconstrictor agent, a central nervous system drug, a nasal decongestant, a xenobiotic and a plant metabolite. It is a secondary alcohol, a secondary amino compound and a member of phenylethanolamines. It is a conjugate base of a pseudoephedrine(1+).
• Solubility: In water, 1.06X10+5 mg/L at 25 °C (est); Sparingly sol in water; freely sol in alc or ether; VERY SOL IN BENZENE
• Synonyms: Ephedrine Threo Isomer; Isoephedrine; Pseudoephedrine; Pseudoephedrine HCl; Pseudoephedrine Hydrochloride; Sudafed; Threo Isomer of Ephedrine
• Vapor Pressure: 8.3X10-4 mm Hg at 25 °C (est)
• PubChem Compound: 7028
• Last Modified: Nov 11 2021